Cas no 140707-19-3 (1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)-
• CAS No: 140707-19-3
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD09928736
• CID: 1296653
• PubChem ID: 11736331
• Update Time: 2025-10-24

1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)-
• 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione
• EN300-70357
• AS-67771
• 140707-19-3
• SCHEMBL11876869
• AKOS000166969
• D85691
• DTXSID50471382
• MFCD09928736

• MDL： MFCD09928736
• Inchi： 1S/C8H8N4O2/c9-5-1-3-6(4-2-5)12-7(13)10-11-8(12)14/h1-4H,9H2,(H,10,13)(H,11,14)
• InChI Key： BROWTRWEXZXSAD-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 192.06484
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)-

Comprehensive Overview of 1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)- (CAS No. 140707-19-3)

1,2,4-Triazolidine-3,5-dione, 4-(4-aminophenyl)- (CAS No. 140707-19-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique triazolidine-dione core and 4-aminophenyl substituent, exhibits versatile chemical properties, making it a subject of interest for drug discovery and advanced material applications. Researchers are increasingly exploring its potential in bioactive molecule synthesis and polymer chemistry, aligning with current trends in sustainable and precision-driven science.

The structural motif of 1,2,4-Triazolidine-3,5-dione derivatives is known for their role in modulating biological activity. The presence of the 4-aminophenyl group enhances its reactivity, enabling applications in targeted drug delivery systems and enzyme inhibition studies. Recent publications highlight its utility in designing small-molecule inhibitors for therapeutic targets, a hot topic in AI-driven drug development. This aligns with frequent search queries like "triazolidine-dione derivatives in medicine" or "CAS 140707-19-3 applications", reflecting growing public and academic curiosity.

From a synthetic chemistry perspective, CAS No. 140707-19-3 serves as a key intermediate for constructing complex nitrogen-rich scaffolds. Its stability under physiological conditions makes it suitable for high-throughput screening assays, a technique widely discussed in biotech forums and research publications. The compound's compatibility with green chemistry principles also resonates with contemporary demands for eco-friendly synthesis methods, a frequently searched topic in academic databases.

In material science, the 4-(4-aminophenyl) variant of 1,2,4-Triazolidine-3,5-dione has been investigated for its role in photoresponsive materials and coordination polymers. These applications cater to industries focusing on smart coatings and energy storage, addressing popular search terms such as "advanced functional materials 2024". Its ability to form hydrogen bonds further expands its utility in supramolecular chemistry, a field gaining traction in nanotechnology discussions.

Quality control and analytical characterization of 1,2,4-Triazolidine-3,5-dione derivatives like CAS 140707-19-3 often involve techniques such as HPLC-MS and NMR spectroscopy, which are standard yet critical topics in laboratory protocol searches. The compound's chromatographic behavior and spectral fingerprints are well-documented, providing reliable data for method validation in regulatory submissions—a concern frequently raised in pharmaceutical QA/QC communities.

Future research directions for 4-(4-aminophenyl)-1,2,4-Triazolidine-3,5-dione may explore its structure-activity relationships in greater depth, particularly in computational chemistry models. This aligns with the rise of machine learning in molecular design, a trending search phrase in scientific AI applications. As sustainability becomes paramount, investigations into its biodegradation pathways could also emerge, addressing environmental impact assessment queries common in green chemistry circles.